N-(2-methoxy-5-nitrophenyl)-1-phenylmethanesulfonamide

• IUPAC Name: N-(2-methoxy-5-nitrophenyl)-1-phenylmethanesulfonamide
• InChI: InChI=1S/C14H14N2O5S/c1-21-14-8-7-12(16(17)18)9-13(14)15-22(19,20)10-11-5-3-2-4-6-11/h2-9,15H,10H2,1H3
• InChI Key: LUBWYNFIZIFRBV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)[N+](=O)[O-])NS(=O)(=O)CC2=CC=CC=C2
• Molecular Formula: C14H14N2O5S
• Molecular Weight: 322.34 g/mol

Description

N-(2-methoxy-5-nitrophenyl)-1-phenylmethanesulfonamide, commonly known as MNPS, is a chemical compound that has been widely used in scientific research. It is a sulfonamide-based compound that has been synthesized through various methods and has shown promising results in different research areas.

Mechanism of Action

The mechanism of action of MNPS involves its binding to the active site of carbonic anhydrase enzymes, thereby inhibiting their activity. This leads to a decrease in the production of bicarbonate ions, which are essential for various physiological processes. MNPS has also been found to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
MNPS has been shown to have various biochemical and physiological effects, depending on the research area. It has been found to inhibit the growth of cancer cells and induce apoptosis in vitro. MNPS has also been studied for its potential use in the treatment of glaucoma, as it has been shown to decrease intraocular pressure. Additionally, MNPS has been found to have anti-inflammatory effects, reducing inflammation in animal models of arthritis.

Advantages and Limitations for Lab Experiments

MNPS has several advantages for lab experiments, including its high purity and stability, ease of synthesis, and low toxicity. However, MNPS has some limitations, including its low solubility in water and its potential for non-specific binding to other proteins.

Future Directions

There are several future directions for the research on MNPS. One potential area of research is the development of MNPS analogs with improved solubility and specificity for carbonic anhydrase enzymes. Additionally, MNPS could be further studied for its potential use in the treatment of other diseases such as cystic fibrosis and osteoporosis. Finally, the mechanism of action of MNPS could be further elucidated to better understand its effects on different physiological processes.

Synthesis Methods

The synthesis of MNPS involves the reaction of 2-methoxy-5-nitroaniline with benzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain pure MNPS.

Scientific Research Applications

MNPS has been extensively used in scientific research, particularly in the field of medicinal chemistry. It has been found to be an effective inhibitor of carbonic anhydrase enzymes, which are involved in various physiological processes such as acid-base balance and fluid secretion. MNPS has also been studied for its potential use in cancer treatment, as it has been shown to induce apoptosis in cancer cells.